Cas no 1079950-23-4 (3-(tert-Butyldimethylsilyloxy)-2-hydroxy-2-O-tosyl-propanenitrile)

• Product Name: 3-(tert-Butyldimethylsilyloxy)-2-hydroxy-2-O-tosyl-propanenitrile
• CAS No: 1079950-23-4
• MF: C₁₆H₂₅NO₄SSi
• MW: 355.524504423141
• CID: 1004589
• PubChem ID: 71314416
• Update Time: 2025-04-20

3-(tert-Butyldimethylsilyloxy)-2-hydroxy-2-O-tosyl-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyldimethylsilyloxy)-2-hydroxy-2-O-tosyl-propanenitrile
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-[[(4-methylphenyl)sulfonyl]oxy]-propanenitrile
• [2-[tert-butyl(dimethyl)silyl]oxy-1-cyanoethyl] 4-methylbenzenesulfonate
• 2-{[tert-Butyl(dimethyl)silyl]oxy}-1-cyanoethyl 4-methylbenzene-1-sulfonate
• 1079950-23-4
• DTXSID20747268

• Inchi： 1S/C16H25NO4SSi/c1-13-7-9-15(10-8-13)22(18,19)21-14(11-17)12-20-23(5,6)16(2,3)4/h7-10,14H,12H2,1-6H3
• InChI Key： PIXYABSVURGQOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C#N)CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 355.12700
• Monoisotopic Mass: 355.12735599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 84.77000
• LogP: 4.69508

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters